Cas no 28005-76-7 (Ethanol,2,2'-[(2-methoxyphenyl)imino]bis-)

• Product Name: Ethanol,2,2'-[(2-methoxyphenyl)imino]bis-
• CAS No: 28005-76-7
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 280624
• PubChem ID: 241634
• Update Time: 2025-04-19

Ethanol,2,2'-[(2-methoxyphenyl)imino]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-[(2-methoxyphenyl)imino]bis-
• 2-[N-(2-hydroxyethyl)-2-methoxyanilino]ethanol
• 2,2'-[(2-methoxyphenyl)imino]diethanol
• 2-methoxy-N,N-bis(2-hydroxyethyl)aniline
• AC1L67S2
• AC1Q57PK
• AG-J-19077
• AR-1D0859
• CTK4G0616
• N-(2-methoxyphenyl)diethanolamine
• N,N-bis (2-hydroxyethyl)-2-methoxyaniline
• N,N-Bis-(2-hydroxy-aethyl)-o-anisidin
• N,N-bis-(2-hydroxy-ethyl)-o-anisidine
• NSC49302
• SureCN3779042
• DTXSID40287156
• NSC-49302
• PDEFXTCPDZWBHL-UHFFFAOYSA-N
• 28005-76-7
• NSC 49302
• SCHEMBL3779042
• o-[N,N-bis(hydroxyethyl)amino]anisole
• 2,2'-[(2-methoxyphenyl)imino]-diethanol

• Inchi： 1S/C11H17NO3/c1-15-11-5-3-2-4-10(11)12(6-8-13)7-9-14/h2-5,13-14H,6-9H2,1H3
• InChI Key： PDEFXTCPDZWBHL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N(CCO)CCO

Computed Properties

• Exact Mass: 211.12091
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.93